Cas no 304685-13-0 (2-({5-methylimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole)

• Product Name: 2-({5-methylimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole
• CAS No: 304685-13-0
• MF: C₁₆H₁₄N₄S
• MW: 294.374161243439
• CID: 5930218
• PubChem ID: 741721
• Update Time: 2025-06-14

2-({5-methylimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-({5-methylimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole
• 2-(((5-methylimidazo[1,2-a]pyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-[[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]thio]-
• Oprea1_846726
• SR-01000424356
• 2-(1H-benzimidazol-2-ylsulfanylmethyl)-5-methylimidazo[1,2-a]pyridine
• 2-(1H-benzimidazol-2-ylsulfanylmethyl)-5-methyl-imidazo[1,2-a]pyridine
• Z56801373
• MLS-0256329.0001
• BDBM43812
• SMR000353535
• HMS2590J23
• SR-01000424356-1
• 2-[(1H-benzimidazol-2-ylthio)methyl]-5-methylimidazo[1,2-a]pyridine
• AKOS000808654
• 2-[(1H-benzimidazol-2-ylthio)methyl]-5-methyl-imidazo[1,2-a]pyridine
• Oprea1_786523
• 2-[({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]-1H-1,3-benzodiazole
• 304685-13-0
• CHEMBL1452776
• F0318-0024
• cid_741721
• MLS001017322

• Inchi： 1S/C16H14N4S/c1-11-5-4-8-15-17-12(9-20(11)15)10-21-16-18-13-6-2-3-7-14(13)19-16/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： RWRWRNYXEIXRAR-UHFFFAOYSA-N
• SMILES： C1(SCC2=CN3C(=N2)C=CC=C3C)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 294.09391764g/mol
• Monoisotopic Mass: 294.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 10?+-.0.10(Predicted)

Additional information on 2-({5-methylimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole

Comprehensive Overview of 2-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole (CAS No. 304685-13-0)

The compound 2-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole, with the CAS number 304685-13-0, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This structurally unique compound combines an imidazopyridine moiety with a benzodiazole unit, linked via a sulfanyl bridge. Its molecular architecture suggests potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

Researchers have shown growing interest in imidazo[1,2-a]pyridine derivatives due to their diverse biological activities. The presence of both nitrogen-containing heterocycles in this compound makes it particularly intriguing for drug discovery programs targeting various disease pathways. Recent studies indicate that similar structures exhibit promising pharmacological properties, including potential anti-inflammatory and antimicrobial effects, though specific data on CAS 304685-13-0 remains limited in publicly available literature.

The synthetic route to 2-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole typically involves multi-step organic transformations, with careful control of reaction conditions to achieve the desired regioselectivity. Analytical characterization of this compound generally employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural identity and purity. These analytical methods are crucial for ensuring the compound's quality in research applications.

In the context of current scientific trends, molecules containing both imidazo[1,2-a]pyridine and benzodiazole scaffolds are being investigated for their potential in addressing modern healthcare challenges. The COVID-19 pandemic has accelerated interest in compounds that might modulate immune responses or exhibit antiviral activity, though it must be emphasized that no such claims are made specifically for 304685-13-0 without proper experimental validation.

From a drug development perspective, the physicochemical properties of 2-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole warrant careful consideration. Its calculated logP value suggests moderate lipophilicity, which could influence membrane permeability and bioavailability. These characteristics are particularly relevant as the pharmaceutical industry seeks compounds with improved ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

The safety profile of CAS 304685-13-0 remains to be fully established through comprehensive toxicological studies. As with any research chemical, proper handling procedures should be followed in laboratory settings. Researchers investigating this compound should consult available safety data sheets and implement appropriate containment measures when working with the material in powder or solution form.

Commercial availability of 2-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole is currently limited to specialized chemical suppliers serving the research community. Pricing and purity specifications vary among vendors, with typical offerings ranging from 95% to 98% purity for most research applications. Scientists sourcing this compound should verify certificates of analysis and consider conducting additional purity assessments for critical studies.

Future research directions for 304685-13-0 may include exploration of its potential as a scaffold for library development in combinatorial chemistry, or as a lead compound for structure-activity relationship studies. The growing field of fragment-based drug discovery might find value in this molecule's unique structural features for targeting challenging biological macromolecules.

From an intellectual property perspective, patent literature should be reviewed to determine any existing claims related to 2-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole or closely related analogs. The compound's novelty and potential therapeutic applications could make it subject to patent protection in various jurisdictions, which researchers should consider when planning development programs.

Environmental fate and biodegradation data for CAS 304685-13-0 are currently scarce in scientific literature. As regulatory requirements for chemical substances become more stringent worldwide, such information will become increasingly important for laboratories and institutions working with this compound. Proper waste disposal procedures should be established based on the best available knowledge of its environmental impact.

In conclusion, 2-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1H-1,3-benzodiazole represents an interesting chemical entity with potential applications in medicinal chemistry and drug discovery. While much remains to be explored about its specific biological activities and practical utilities, its structural features align with current trends in pharmaceutical research targeting complex disease mechanisms. Further studies are needed to fully elucidate the compound's properties and potential applications in various scientific domains.